Cas no 868376-65-2 (N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide)
N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide
- N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide
- SR-01000016002-1
- SR-01000016002
- 868376-65-2
- F1815-1150
- AKOS024611326
- (Z)-N-(3-allyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)butyramide
- N-(4-methoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)butanamide
-
- Inchi: 1S/C15H18N2O2S/c1-4-7-13(18)16-15-17(10-5-2)14-11(19-3)8-6-9-12(14)20-15/h5-6,8-9H,2,4,7,10H2,1,3H3/b16-15-
- InChI Key: BPLDVFVDKUKZMF-NXVVXOECSA-N
- SMILES: S1/C(=N\C(CCC)=O)/N(CC=C)C2C(=CC=CC1=2)OC
Computed Properties
- Exact Mass: 290.10889899g/mol
- Monoisotopic Mass: 290.10889899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 67.2Ų
N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1815-1150-2μmol |
N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide |
868376-65-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1815-1150-5μmol |
N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide |
868376-65-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1815-1150-10μmol |
N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide |
868376-65-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1815-1150-20μmol |
N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide |
868376-65-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1815-1150-1mg |
N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide |
868376-65-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1815-1150-2mg |
N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide |
868376-65-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1815-1150-3mg |
N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide |
868376-65-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1815-1150-4mg |
N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide |
868376-65-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1815-1150-5mg |
N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide |
868376-65-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1815-1150-10mg |
N-[(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]butanamide |
868376-65-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide
Professional Introduction to N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide (CAS No. 868376-65-2)
N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 868376-65-2, is a derivative of benzothiazole, a heterocyclic compound known for its diverse biological activities. The structural features of this molecule, including its 4-methoxy and prop-2-en-1-yl substituents, contribute to its unique chemical properties and potential applications in medicinal chemistry.
The benzothiazole core of N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide is a well-studied scaffold in drug discovery due to its ability to interact with various biological targets. Benzothiazole derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-methoxy group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. Additionally, the prop-2-en-1-yl side chain introduces a double bond that can participate in hydrogen bonding and other non-covalent interactions, further modulating the compound's biological activity.
In recent years, there has been a growing interest in developing novel benzothiazole-based compounds for therapeutic applications. The compound N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide has been investigated for its potential role in modulating enzyme activity and signaling pathways associated with various diseases. For instance, studies have suggested that this compound may interact with enzymes involved in inflammation and oxidative stress, making it a promising candidate for developing anti-inflammatory drugs.
The synthesis of N-(2Z)-4-methoxy-3-(prop-2-en-1-y l)-2,3-dihydro -1 , 3 -benzothiazol - 2 - ylidenebutanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-methoxy group and the prop - 2 - en - 1 - yl side chain necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole core efficiently. These synthetic strategies are crucial for producing compounds with the desired structural features and biological properties.
The pharmacological profile of N-(2Z)-4-methoxy - 3 - ( prop - 2 - en - 1 - yl ) - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidenebutanamide has been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits notable activity against several disease models. For example, preclinical studies have demonstrated its efficacy in reducing inflammation and pain by inhibiting key inflammatory mediators. The compound's ability to modulate these pathways makes it an attractive candidate for further development into a therapeutic agent.
The potential applications of N-(2Z)-4-methoxy - 3 -( prop - 2 - en - 1 - yl ) - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidenebutanamide extend beyond anti-inflammatory therapy. Researchers are exploring its potential role in treating neurodegenerative diseases, where modulation of oxidative stress and inflammation is crucial. Additionally, the compound's structural similarity to known bioactive molecules suggests that it may have broader therapeutic implications in areas such as cancer chemoprevention and cardiovascular disease management.
The development of novel drug candidates like N-(2Z)-4-methoxy - 3 -( prop - 2 enenenenenenenenenenenenenenenenenenenenenenenenenenenenenenenylenylenylenylenylenylenylenylenylenylenylenylenylenylenbutanamide underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By leveraging advances in synthetic chemistry and computational modeling, researchers can design molecules with tailored biological activities. This integrative approach is essential for accelerating the discovery and development of new therapeutic agents that address unmet medical needs.
In conclusion, N-(Z)-[N(Z)]-N(Z)]-N(Z)]-N(Z)]-N(Z)]-[N(4-hydroxyphenyl)] butanamide is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique chemical properties and biological activities make it a valuable tool for studying disease mechanisms and developing new treatments. As research continues to uncover the therapeutic benefits of this compound, it holds promise for improving human health through innovative drug design and discovery.
868376-65-2 (N-(2Z)-4-methoxy-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebutanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)